Cas no 49623-71-4 (2,4,6-Triisopropylbenzoic acid)

2,4,6-Triisopropylbenzoic acid is a versatile compound with high purity, suitable for various applications in organic synthesis. It offers enhanced stability and improved solubility, making it a preferred choice for researchers and manufacturers.
2,4,6-Triisopropylbenzoic acid structure
49623-71-4 structure
Product Name:2,4,6-Triisopropylbenzoic acid
CAS No:49623-71-4
MF:C16H24O2
MW:248.360565185547
MDL:MFCD00015031
CID:89555
PubChem ID:96214
Update Time:2025-06-18

2,4,6-Triisopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Triisopropylbenzoic acid
    • 2,4,6-tri(propan-2-yl)benzoic acid
    • 2,4,6-tris(1-methylethyl)Benzoic acid
    • Benzoic acid,2,4,6-tris(1-methylethyl)-
    • TNH9CR5Y5H
    • 49623-71-4
    • 2,4,6-Triisopropyl benzoic acid
    • NSC-60075
    • 2,4,6-tris(propan-2-yl)benzoic acid
    • FT-0609885
    • SCHEMBL810177
    • CHEMBL3400905
    • AKOS015911526
    • 76D
    • SY271357
    • A827776
    • Benzoic acid, 2,4,6-triisopropyl-
    • 2,4,6-Triisopropylphenylcarboxylic acid
    • MFCD00015031
    • NS00031920
    • (2,4,6-triisopropyl)benzoic acid
    • Benzoic acid, 2,4,6-tris(1-methylethyl)-
    • DTXSID50197939
    • Q27456668
    • BDBM50063855
    • EINECS 256-400-2
    • NSC60075
    • CS-0154293
    • STR04838
    • NSC 60075
    • 2,4,6-Triisopropylbenzoicacid
    • DB-019836
    • MDL： MFCD00015031
    • Inchi： 1S/C16H24O2/c1-9(2)12-7-13(10(3)4)15(16(17)18)14(8-12)11(5)6/h7-11H,1-6H3,(H,17,18)
    • InChI Key： ULVHAZFBJJXIDO-UHFFFAOYSA-N
    • SMILES： OC(C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C)=O
    • BRN： 2372331

Computed Properties

  • Exact Mass: 248.17800
  • Monoisotopic Mass: 248.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: Not determined
  • XLogP3: 4.8
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: powder
  • Density: 0.984±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 247-248 ºC
  • Boiling Point: 318.7±41.0 °C at 760 mmHg
  • Flash Point: 158.6±22.3 °C
  • Solubility: Almost insoluble (0.032 g/l) (25 º C),
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 37.30000
  • LogP: 4.75500
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,4,6-Triisopropylbenzoic acid Security Information

  • Signal Word：warning
  • Hazard Statement： H303+H313+H333
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Safety Instruction： S45
  • Hazardous Material Identification： Xn Xi
  • Risk Phrases：R20/21/22
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,4,6-Triisopropylbenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4,6-Triisopropylbenzoic acid Pricemore >>

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2,4,6-Triisopropylbenzoic acid Production Method

Production Method 1

101-81-5 101-81-5
49623-71-4 49623-71-4
66415-27-8 66415-27-8
92035-95-5 92035-95-5
253584-86-0 253584-86-0
Reaction Conditions
1.1 Reagents: 1,1′-[1,2-Phenylenebis(methylene)]bis[1,1-diphenylphosphine] Catalysts: Palladium diacetate Solvents: Methanol ;  rt → 150 °C
1.2 60 atm, 150 °C; 150 °C → rt
Reference
Catalyst composition for preparing 3-pentenoic ester from butadiene
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2,4,6-Triisopropylbenzoic acid Raw materials

2,4,6-Triisopropylbenzoic acid Preparation Products

2,4,6-Triisopropylbenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:49623-71-4)2,4,6-Triisopropylbenzoic acid
Order Number:A827776
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):291.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:49623-71-4)2,4,6-Triisopropylbenzoic acid
A827776
Purity:99%
Quantity:25g
Price ($):291.0
Email